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Compound of Interest

Compound Name:
(R)-3-methylpyrrolidine

hydrochloride

Cat. No.: B561514 Get Quote

An In-depth Technical Guide to (R)-3-methylpyrrolidine hydrochloride

Abstract
This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of (R)-3-methylpyrrolidine hydrochloride. The pyrrolidine scaffold is a

cornerstone in medicinal chemistry, and the stereospecificity of its derivatives is crucial for

target selectivity and pharmacological effect.[1][2][3] This document is intended for

researchers, scientists, and drug development professionals, offering detailed data, conceptual

experimental protocols, and an exploration of the compound's significance as a chiral building

block. Particular attention is given to its role in the development of potent and selective

therapeutic agents.

Identification
(R)-3-methylpyrrolidine hydrochloride is an organic compound featuring a chiral pyrrolidine

ring.[4] The hydrochloride salt form enhances its stability and solubility in aqueous media. Its

precise identification is critical for regulatory and research purposes.

Table 1: Compound Identification
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Identifier Value

IUPAC Name (3R)-3-methylpyrrolidine;hydrochloride[5][6]

CAS Number 235093-98-8[5]

Molecular Formula C₅H₁₂ClN[7][8]

Canonical SMILES C[C@@H]1CCNC1.Cl[5]

InChI
1S/C5H11N.ClH/c1-5-2-3-6-4-5;/h5-6H,2-

4H2,1H3;1H/t5-;/m1./s1[6]

InChIKey JDJFUMBJQINVKP-NUBCRITNSA-N[6]

MDL Number MFCD06796631[8]

PubChem CID
11029760 (free base)[9], 12464314

(hydrochloride)[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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